Cas no 96193-69-0 (D-O-Phospho Threonine)

• Product name: D-O-Phospho Threonine
• CAS No: 96193-69-0
• MF: C₄H₁₀NO₆P
• MW: 199.09906244278
• CID: 1001953
• PubChem ID: 10976469

D-O-Phospho Threonine Chemical and Physical Properties

Names and Identifiers

• D-O-Phospho Threonine
• D-O-Phospho Threonin
• O-phospho-DL-threonine
• d-threonine phosphate
• SCHEMBL540875
• Q27093470
• D-O-Phosphothreonine
• NS00068676
• d-phosphothreonine
• (2R,3S)-2-Amino-3-phosphonooxybutanoic acid
• DTXSID20450442
• DB02482
• (2R,3S)-2-Amino-3-(phosphonooxy)butanoic acid
• PHOSPHONOTHREONINE
• 96193-69-0
• O-phosphono-D-threonine
• USRGIUJOYOXOQJ-STHAYSLISA-N

• Inchi： InChI=1S/C4H10NO6P/c1-2(3(5)4(6)7)11-12(8,9)10/h2-3H,5H2,1H3,(H,6,7)(H2,8,9,10)/t2-,3+/m0/s1
• InChI Key： USRGIUJOYOXOQJ-STHAYSLISA-N
• SMILES： CC(C(C(=O)O)N)OP(=O)(O)O

Computed Properties

• Exact Mass: 199.02457404g/mol
• Monoisotopic Mass: 199.02457404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 130Ų
• XLogP3: -4.7

Experimental Properties

• Density: 1.671
• Boiling Point: 454.004°C at 760 mmHg
• Flash Point: 228.374°C
• Refractive Index: 1.538
• PSA: 139.89000
• LogP: -0.40360